Cas no 1008071-91-7 (2-[(adamantan-1-yl)formamido]-N-(4-butylphenyl)propanamide)

• Product Name: 2-[(adamantan-1-yl)formamido]-N-(4-butylphenyl)propanamide
• CAS No: 1008071-91-7
• MF: C₂₄H₃₄N₂O₂
• MW: 382.538966655731
• CID: 5549906
• PubChem ID: 2983759
• Update Time: 2025-05-25

2-[(adamantan-1-yl)formamido]-N-(4-butylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(adamantanylcarbonylamino)-N-(4-butylphenyl)propanamide
• N-[1-(4-butylanilino)-1-oxopropan-2-yl]adamantane-1-carboxamide
• AKOS002250892
• (3r,5r,7r)-N-(1-((4-butylphenyl)amino)-1-oxopropan-2-yl)adamantane-1-carboxamide
• F3156-0002
• 1008071-91-7
• 2-[(adamantan-1-yl)formamido]-N-(4-butylphenyl)propanamide
• AKOS016316993

• Inchi： 1S/C24H34N2O2/c1-3-4-5-17-6-8-21(9-7-17)26-22(27)16(2)25-23(28)24-13-18-10-19(14-24)12-20(11-18)15-24/h6-9,16,18-20H,3-5,10-15H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key： WWPFGWPMNFIADV-UHFFFAOYSA-N
• SMILES： O=C(C12CC3CC(CC(C3)C1)C2)NC(C(NC1C=CC(CCCC)=CC=1)=O)C

Computed Properties

• Exact Mass: 382.262028332g/mol
• Monoisotopic Mass: 382.262028332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-[(adamantan-1-yl)formamido]-N-(4-butylphenyl)propanamide

Comprehensive Overview of 2-[(adamantan-1-yl)formamido]-N-(4-butylphenyl)propanamide (CAS No. 1008071-91-7)

2-[(adamantan-1-yl)formamido]-N-(4-butylphenyl)propanamide, with the CAS number 1008071-91-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique adamantane and butylphenyl moieties, exhibits potential applications in drug development and molecular studies. Its structural complexity and functional groups make it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

The compound's adamantane component is notable for its rigid, cage-like structure, which enhances stability and bioavailability. This feature is particularly valuable in designing drugs targeting neurological and metabolic disorders, areas where current research is highly active. The butylphenyl group, on the other hand, contributes to the compound's lipophilicity, influencing its absorption and distribution properties. These attributes align with the growing demand for bioactive molecules with optimized pharmacokinetic profiles.

Recent advancements in computational chemistry and AI-driven drug discovery have further highlighted the relevance of 2-[(adamantan-1-yl)formamido]-N-(4-butylphenyl)propanamide. Researchers are leveraging machine learning algorithms to predict its interactions with biological targets, a trend reflecting the broader shift toward precision medicine. This approach resonates with users searching for terms like "AI in drug design" or "next-generation therapeutics," underscoring the compound's alignment with cutting-edge scientific inquiry.

From a synthetic perspective, the preparation of CAS 1008071-91-7 involves multi-step organic reactions, including amide bond formation and functional group modifications. These processes are critical for ensuring high purity and yield, factors that are paramount in pharmaceutical manufacturing. The compound's synthesis is often discussed in forums focusing on "organic synthesis challenges" or "scalable drug intermediates," topics frequently queried by chemists and industry professionals.

In addition to its pharmaceutical potential, 2-[(adamantan-1-yl)formamido]-N-(4-butylphenyl)propanamide is studied for its role in material science. Its robust structure and functional versatility make it a candidate for developing advanced polymers or coatings, addressing the rising interest in "smart materials" and "sustainable chemistry." This dual applicability enhances its appeal across interdisciplinary research communities.

Safety and regulatory considerations are also integral to discussions about CAS 1008071-91-7. While the compound is not classified as hazardous, its handling requires standard laboratory precautions, a point emphasized in guidelines shared by research institutions and chemical safety databases. This aligns with user searches for "safe handling of lab chemicals" or "regulatory compliance in research," reflecting broader concerns about workplace safety and ethical practices.

Looking ahead, the trajectory of 2-[(adamantan-1-yl)formamido]-N-(4-butylphenyl)propanamide research is poised to expand, driven by innovations in high-throughput screening and biomolecular engineering. As the scientific community continues to explore its mechanisms and applications, this compound exemplifies the convergence of traditional chemistry and modern technology, offering answers to some of today's most pressing healthcare and industrial challenges.